(E)-3-(5-(benzo[d][1,3]dioxol-4-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide

• IUPAC Name: 3-[(5E)-5-(1,3-benzodioxol-4-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-morpholin-4-ylpropanamide
• InChI: InChI=1S/C18H19N3O5S2/c22-15(19-20-6-8-24-9-7-20)4-5-21-17(23)14(28-18(21)27)10-12-2-1-3-13-16(12)26-11-25-13/h1-3,10H,4-9,11H2,(H,19,22)/b14-10+
• InChI Key: YCYFYMFMVFNEAN-GXDHUFHOSA-N
• Canonical SMILES: C1COCCN1NC(=O)CCN2C(=O)C(=CC3=C4C(=CC=C3)OCO4)SC2=S
• Isomeric SMILES: C1COCCN1NC(=O)CCN2C(=O)/C(=C\C3=C4C(=CC=C3)OCO4)/SC2=S
• Molecular Formula: C18H19N3O5S2
• Molecular Weight: 421.5 g/mol
• CAS No.: 683230-96-8

Description

(E)-3-(5-(benzo[d][1,3]dioxol-4-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide is a useful research compound. Its molecular formula is C18H19N3O5S2 and its molecular weight is 421.49. The purity is usually 95%.
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Biological Activity

The compound (E)-3-(5-(benzo[d][1,3]dioxol-4-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide is a thiazolidinone derivative that has garnered attention for its potential biological activities, particularly in the fields of anticancer and antimicrobial research. This article reviews the available literature on the biological activity of this compound, focusing on its synthesis, mechanisms of action, and efficacy against various cell lines.

Synthesis

The synthesis of (E)-3-(5-(benzo[d][1,3]dioxol-4-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide typically involves the condensation of benzo[d][1,3]dioxole derivatives with thiazolidinone precursors. Various methods have been reported in the literature to achieve this synthesis effectively.

Anticancer Activity

Recent studies have highlighted the anticancer properties of thiazolidinone derivatives. For instance, compounds related to (E)-3-(5-(benzo[d][1,3]dioxol-4-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide have shown significant cytotoxic effects against several cancer cell lines:

Compound	Cell Line	IC50 (µM)	Reference
Compound A	MCF7 (Breast Cancer)	1.003
Compound B	A549 (Lung Cancer)	0.72
Doxorubicin	MCF7	40.26

These findings suggest that the compound may inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest.

The mechanisms underlying the anticancer activity of thiazolidinones often involve:

• EGFR Inhibition : Some studies indicate that these compounds can inhibit the epidermal growth factor receptor (EGFR), which is crucial for tumor growth and survival.
• Apoptosis Pathways : The activation of apoptotic pathways has been observed, with alterations in protein expression levels such as Bax and Bcl-2 being noted.
• Cell Cycle Arrest : Compounds have been shown to induce cell cycle arrest at various phases, contributing to their antiproliferative effects.

Antimicrobial Activity

In addition to anticancer properties, certain derivatives of thiazolidinones exhibit antimicrobial activity against various pathogens. For example, derivatives have been tested against Gram-positive bacteria with promising results:

Compound	Microbial Strain	MIC (mg/ml)	Reference
Compound C	Staphylococcus aureus	16–32
Compound D	Escherichia coli	Not effective

Case Studies

Several case studies have explored the biological activity of similar thiazolidinone compounds:

• Case Study on Anticancer Activity : A study demonstrated that a related thiazolidinone exhibited an IC50 value of 1.9 µM against MDA-MB-231 breast cancer cells, indicating potent anticancer effects.
• Antimicrobial Efficacy : Research on thiazolidinone derivatives showed significant antibacterial activity against resistant strains of bacteria, highlighting their potential as therapeutic agents in infectious diseases.

Scientific Research Applications

Antibacterial Applications

Recent studies have indicated that compounds containing thiazolidinone and benzo[d][1,3]dioxole moieties exhibit significant antibacterial properties. The structure of (E)-3-(5-(benzo[d][1,3]dioxol-4-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide suggests it may function as a potent antibacterial agent.

Case Studies

• A patent (CA2515311A1) describes similar thiazolidinone derivatives that demonstrate efficacy against a range of bacterial strains. The synthesis and biological evaluation indicate that modifications to the thiazolidinone structure can enhance antibacterial activity .

Anti-inflammatory Effects

The compound's potential as an anti-inflammatory agent has been explored through in silico docking studies. Molecular docking results suggest that it may inhibit 5-lipoxygenase, an enzyme involved in inflammatory processes. This inhibition could lead to reduced production of leukotrienes, which are mediators of inflammation.

Research Findings

• A study published in the journal Molecules highlights that derivatives of thiazolidinone show promise as anti-inflammatory agents. The structure of (E)-3-(5-(benzo[d][1,3]dioxol-4-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide aligns with compounds previously identified as effective 5-lipoxygenase inhibitors .

Anticancer Potential

The anticancer properties of this compound are particularly noteworthy. Its structural components suggest mechanisms that may interfere with cancer cell proliferation.

• Research into related compounds indicates that thiazolidinone derivatives can act as dual-action agents against cancer cells by targeting specific pathways involved in cell cycle regulation and apoptosis . The presence of the morpholine group may further enhance its bioactivity by improving solubility and cellular uptake.

Summary Table of Applications

Application Type	Description	References
Antibacterial	Effective against various bacterial strains; structural modifications enhance activity.
Anti-inflammatory	Potential inhibitor of 5-lipoxygenase; reduces inflammatory mediators.
Anticancer	Interferes with cancer cell proliferation; targets apoptosis pathways.

Q & A

Q. What are validated protocols for enzyme inhibition assays with this compound?

• Step-by-Step :

Recombinant Enzyme Prep : Express thymidylate synthase in E. coli BL21 and purify via affinity chromatography .

Kinetic Assay : Monitor dUMP → dTMP conversion spectrophotometrically (λ = 340 nm) with/without inhibitor .

Data Analysis : Calculate IC$_{50}$ using GraphPad Prism (non-linear regression) .